Cas no 86394-83-4 (1,4-anhydro-1-[4-(methoxycarbonyl)-1,3-thiazol-2-yl]pentitol)

1,4-anhydro-1-[4-(methoxycarbonyl)-1,3-thiazol-2-yl]pentitol structure
86394-83-4 structure
Product Name:1,4-anhydro-1-[4-(methoxycarbonyl)-1,3-thiazol-2-yl]pentitol
CAS No:86394-83-4
MF:C10H13NO6S
MW:275.27832198143
CID:991590
PubChem ID:334610
Update Time:2025-04-20

1,4-anhydro-1-[4-(methoxycarbonyl)-1,3-thiazol-2-yl]pentitol Chemical and Physical Properties

Names and Identifiers

    • 1,4-anhydro-1-[4-(methoxycarbonyl)-1,3-thiazol-2-yl]pentitol
    • CHEMBL23276
    • NSC340303
    • 86394-83-4
    • DTXSID60319145
    • SMR001831579
    • Methyl 2-[3,3-thiazole-4-carboxylate
    • MLS003116021
    • Methyl 2-[3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,3-thiazole-4-carboxylate
    • NSC-340303
    • Inchi: 1S/C10H13NO6S/c1-16-10(15)4-3-18-9(11-4)8-7(14)6(13)5(2-12)17-8/h3,5-8,12-14H,2H2,1H3
    • InChI Key: VAZMWZPZBBMCQF-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OC)N=C1C1C(C(C(CO)O1)O)O

Computed Properties

  • Exact Mass: 275.04635831g/mol
  • Monoisotopic Mass: 275.04635831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 137Ų
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